Cas no 25028-33-5 (2-acetyl-4-Pyridinecarboxylic acid)

• Product Name: 2-acetyl-4-Pyridinecarboxylic acid
• CAS No: 25028-33-5
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 822841
• PubChem ID: 22323713
• Update Time: 2025-04-19

2-acetyl-4-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-4-Pyridinecarboxylic acid
• 2-acetylisonicotinic acid
• 2-acetylpyridine-4-carboxylic acid
• 2-Acetylisonicotins?ure
• 4-pyridinecarboxylic acid, 2-acetyl-
• Acide 2-acétylisonicotinique
• DA-16772
• CS-0372935
• DTXSID70624772
• SB54080
• AKOS006307535
• 2-Acetylisonicotinicacid
• 25028-33-5
• SCHEMBL6236560
• J-400235

• Inchi： 1S/C8H7NO3/c1-5(10)7-4-6(8(11)12)2-3-9-7/h2-4H,1H3,(H,11,12)
• InChI Key： PGIRCPYOUBOWQB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 444.408°C at 760 mmHg
• Flash Point: 222.57°C
• Refractive Index: 1.565
• PSA: 67.26